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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Cavex impression materials for micro-

computed tomography (micro-CT) scanning, evaluating their performance against alternative

materials based on available experimental data. The information presented is intended to assist

researchers in selecting the optimal material for their specific micro-CT imaging needs,

ensuring high-quality and accurate three-dimensional data acquisition.

Performance Comparison of Impression Materials
The choice of impression material is critical for obtaining accurate and artifact-free micro-CT

scans. Alginate impression materials, such as those offered by Cavex, are widely used in

dentistry due to their ease of use and cost-effectiveness. Polyvinyl siloxane (PVS) materials are

often considered the gold standard for impressions requiring high precision and dimensional

stability. This section compares the performance of Cavex alginate impression materials with

other alginates and PVS based on published studies.
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The following table summarizes key performance indicators for various impression materials as

evaluated in independent studies.
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Material Type Study Focus Key Findings Reference

Cavex

Impressional
Alginate

Dimensional

accuracy in

CBCT scans

Showed a

decreasing

tendency in

measurements

over time.

Changes

exceeded the

measurement

error between 3

and 4 hours after

taking the

impression when

stored under

ambient

conditions.

[1]

Cavex

ColorChange

Extended-pour

Alginate

Dimensional

accuracy in

CBCT scans

Exhibited a less

severe

decreasing

tendency in

measurements

over time

compared to

traditional

alginates.

Remained

dimensionally

stable for up to 9

days when

stored properly.

[1][2]

Cavex CA37 Alginate Dimensional

stability

Impressions

should be poured

immediately to

ensure optimal

dimensional

stability.
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Significant

differences in

dimensions were

observed

between

immediate

pouring and

subsequent time

points.

Alginoplast
Traditional

Alginate

Dimensional

accuracy in

CBCT scans

Showed a

decreasing

tendency in

measurements

over time, similar

to Cavex

Impressional.

[1]

Polyvinyl

Siloxane (PVS)
Addition Silicone

Accuracy in full-

arch impressions

Demonstrated

superior mean

accuracy

(precision and

trueness)

compared to

digital intraoral

scanners.

Generally

considered the

gold standard for

dimensional

stability.

Experimental Protocols
Detailed methodologies are crucial for reproducing and validating research findings. The

following protocols are based on studies evaluating the performance of impression materials

for CT scanning.
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Protocol for Evaluating Dimensional Accuracy of
Alginate Impressions using CBCT
This protocol is adapted from a study evaluating digital dental models obtained from CBCT

scans of alginate impressions[1].

1. Impression Taking:

Mix the alginate impression material (e.g., Cavex Impressional, Cavex ColorChange)
according to the manufacturer's instructions.
Take a maxillary impression of a standardized model or subject using a plastic impression
tray.
Rinse the impression under running water to remove any saliva or debris.
Trim excess material from the tray borders.
Gently air-dry the surface of the impression to remove collected water.

2. CBCT Scanning:

Place the impression tray in the CBCT scanner.
Acquire the initial scan immediately after impression taking (Time 0).
Store the impression under ambient conditions.
Perform subsequent scans at regular intervals (e.g., every hour for 6 hours) to evaluate
dimensional changes over time.
Use consistent scanning parameters for all acquisitions (e.g., tube voltage, tube current, field
of view, voxel size).

3. Data Reconstruction and Analysis:

Reconstruct the CBCT projection data to generate 3D digital models of the impressions.
Use appropriate software to perform linear measurements between predefined anatomical
landmarks on the digital models.
Compare the measurements at each time point to the baseline measurements (Time 0) to
determine dimensional changes.
Statistically analyze the data to identify significant differences between materials and over
time.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the validation of impression materials

for micro-CT scanning.

Start: Select Impression Materials
(e.g., Cavex Alginate, PVS)

Take Impressions of
Standardized Model

Store Impressions under
Controlled Conditions

(Time, Humidity)

Micro-CT Scanning at
Predefined Time Intervals

3D Reconstruction of
Digital Models

Quantitative Analysis:
- Dimensional Accuracy
- Surface Roughness

- Artifacts

Comparative Analysis of
Material Performance

End: Conclusion on
Material Suitability

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for validating impression materials.

Conclusion
The selection of an appropriate impression material is a critical step in achieving high-quality

micro-CT data. Cavex alginate impression materials, particularly the extended-pour variant

Cavex ColorChange, have demonstrated commendable performance in terms of dimensional

stability, making them a viable option for applications where immediate pouring of a cast is not

feasible[1][2]. However, for studies demanding the highest level of accuracy and long-term

stability, PVS materials remain the benchmark.

Researchers should carefully consider the specific requirements of their study, including the

required level of accuracy, the time between impression taking and scanning, and budget

constraints, when selecting an impression material. The experimental protocols and

comparative data presented in this guide provide a foundation for making an informed decision.

Further research directly comparing a wider range of Cavex materials with PVS and other

alternatives using standardized micro-CT protocols would be beneficial to the scientific

community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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